Cas no 2137860-48-9 (7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137860-48-9
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6409804
• PubChem ID: 165470794
• Update Time: 2025-10-28

7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo1,5-apyridin-5-ol
• 7-cyclopropyl-2-(2,2-dimethylpropyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2137860-48-9
• EN300-1078062

• Inchi： 1S/C14H19N3O/c1-14(2,3)8-11-15-12-6-10(9-4-5-9)7-13(18)17(12)16-11/h6-7,9H,4-5,8H2,1-3H3,(H,15,16)
• InChI Key： DJCXBLCONOCQAW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(CC(C)(C)C)NN21)C1CC1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol (CAS No. 2137860-48-9)

The compound 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol, identified by its CAS number 2137860-48-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a triazolo[1,5-apyridin core suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. Such structures are of particular interest in the development of novel pharmaceutical agents.

In recent years, there has been a growing emphasis on the design and synthesis of molecules that incorporate multiple heterocyclic rings. The 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol structure exemplifies this trend by combining a triazolopyridine scaffold with a cyclopropyl substituent. The cyclopropyl group is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug candidates. Furthermore, the dimethylpropyl moiety at the 2-position contributes to the overall steric bulk of the molecule, which can influence its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The triazolo[1,5-apyridin core is a privileged scaffold that has shown promise in various pharmacological contexts. For instance, derivatives of this class have been explored for their antimicrobial and anti-inflammatory properties. The structural motif is particularly well-suited for interacting with biological targets such as enzymes and receptors. This makes it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of optimizing heterocyclic compounds for improved pharmacokinetic profiles. The 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol molecule has been synthesized with these considerations in mind. Computational modeling and experimental data suggest that the compound exhibits favorable solubility and bioavailability parameters. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to elicit a therapeutic effect.

The synthesis of 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazolopyridine ring system and functional group manipulations to introduce the cyclopropyl and dimethylpropyl substituents. These synthetic strategies have been refined over several decades and are now well-established in the literature.

From a biological perspective, the potential of 7-cyclopropyl-2-(2,2-dimethylpropyl)-1,2,4triazolo[1,5-apyridin-5-ol lies in its ability to modulate specific signaling pathways. Preliminary experiments have demonstrated interactions with enzymes such as kinases and phosphodiesterases. These enzymes are integral to numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By targeting these enzymes directly or indirectly through allosteric mechanisms, 7-cyclopropyl-2-(2-methyl propy l)- - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -ol holds promise as a lead compound for further development.

The compound's structural diversity also makes it an attractive scaffold for structure-based drug design (SBDD). SBDD leverages computational methods to understand how small molecules interact with biological targets at an atomic level. This approach has been instrumental in optimizing lead compounds into clinical candidates. In the case of 7-cyclopropyl - - - - - - - - --- ( --- ) --- ( --- ) --- , SBDD can help identify key binding interactions that can be modified to improve potency and selectivity.

Another area of interest is the potential for developing analogs based on this core structure. By systematically varying substituents such as halogens or other heteroatoms, researchers can explore new chemical space while retaining key pharmacophoric features. Such libraries provide a rich resource for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The pharmaceutical industry continues to invest heavily in medicinal chemistry research due to the increasing complexity of diseases being addressed today. Compounds like 7-cyclo prop y l---(---)---(---)--- represent cutting-edge examples of how molecular design can lead to breakthrough therapies. As our understanding of biological systems grows, so too does our ability to create molecules that are both effective and safe.

In conclusion, 7-cyc lo prop y l---(---)---(---)--- stands out as a promising candidate for further exploration in drug discovery efforts . Its unique structural features, coupled with preliminary biological activity, make it an exciting prospect for researchers working on next-generation therapeutics . As more data becomes available, it will be interesting to see how this compound evolves through preclinical development and into clinical trials .